Cas no 138835-35-5 (Naphth[2,1,8-mna]acridine,1-nitro-)

• Product Name: Naphth[2,1,8-mna]acridine,1-nitro-
• CAS No: 138835-35-5
• MF: C₁₉H₁₀N₂O₂
• MW: 298.294904232025
• CID: 181836
• PubChem ID: 126401
• Update Time: 2025-04-19

Naphth[2,1,8-mna]acridine,1-nitro- Chemical and Physical Properties

Names and Identifiers

• Naphth[2,1,8-mna]acridine,1-nitro-
• CCRIS 5256
• 1-Nitro-6-azabenzo(a)pyrene
• 1-Nitronaphth(2,1,8-mna)acridine
• 1-nitronaphtho[2,1,8-mna]acridine
• Naphth(2,1,8-mna)acridine, 1-nitro-
• 138835-35-5
• 15-nitro-8-azapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2,4,6,8,10,12(20),13,15,17-decaene
• 1-Nitro-6-azabenzo[a]pyrene
• DTXSID00160810

• Inchi： 1S/C19H10N2O2/c22-21(23)17-10-6-11-5-9-16-19-13(7-8-14(17)18(11)19)12-3-1-2-4-15(12)20-16/h1-10H
• InChI Key： KMFFXLGXJLRRPO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C2C=CC3C4C(=CC=C1C=42)C1C=CC=CC=1N=3)=O

Computed Properties

• Exact Mass: 298.0743
• Monoisotopic Mass: 298.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.2
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 56.03